tert-butyl 4-iodo-2,3-dihydro-1H-pyrrole-1-carboxylate
Overview
Description
“tert-butyl 4-iodo-2,3-dihydro-1H-pyrrole-1-carboxylate” is a chemical compound . It is also known as “N-Boc-3-pyrrolidine” in Chinese . It is available for purchase from various suppliers .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, the synthesis of “tert-Butyl 4-[(E)-but-1-en-3-yn-1-yl]-3-{[tert-butyl(dimethyl)silyl]oxy}-1H-indole-1-carboxylate” was achieved starting from commercially available 4-bromo-1H-indole and using simple reagents . The synthesis involved several steps including formylation, reduction, protection, and olefination .Physical And Chemical Properties Analysis
The physical and chemical properties of “tert-butyl 4-iodo-2,3-dihydro-1H-pyrrole-1-carboxylate” include a molecular weight of 169.22, a density of 0.981g/mL at 25°C, a melting point of 40.0 to 44.0 °C, a boiling point of 208°C, and a refractive index (n20/D) of 1.458 . It is slightly soluble in water .Scientific Research Applications
Synthesis of Imidazole Derivatives
Imidazole derivatives are prominent in pharmaceutical chemistry due to their therapeutic potentialtert-Butyl 4-iodo-2,3-dihydro-1H-pyrrole-1-carboxylate serves as a precursor in synthesizing various imidazole compounds, which have shown a broad range of biological activities including antibacterial, antifungal, and antiviral properties .
Development of Anti-Cancer Agents
The compound is used in the synthesis of indole derivatives, which are known for their anticancer activities. It acts as an intermediate in the creation of novel anti-cancer agents, particularly in the design of pyrido-indole derivatives .
Creation of Anti-Inflammatory and Analgesic Drugs
Due to its structural similarity to pyrrole-based biological compounds, tert-butyl 4-iodo-2,3-dihydro-1H-pyrrole-1-carboxylate is used in synthesizing drugs with anti-inflammatory and analgesic properties. These drugs target various pathways involved in pain and inflammatory responses .
Synthesis of GABA Analogues
The compound is utilized in the synthesis of β-aryl-GABA analogues, which are important in the study of neurological disorders and can be potential treatments for diseases like epilepsy .
Antimicrobial Research
Researchers use this compound to develop new antimicrobial drugs. Its iodine moiety can be modified to create compounds that are effective against resistant strains of bacteria and other pathogens .
Chemical Research and Material Science
In material science, tert-butyl 4-iodo-2,3-dihydro-1H-pyrrole-1-carboxylate is used to synthesize organic compounds with specific electronic and photonic properties. These compounds are essential for developing new materials with applications in electronics and photonics .
Mechanism of Action
Mode of Action
It’s possible that it interacts with its targets in a way that induces changes at the molecular level
Pharmacokinetics
These properties would significantly impact the bioavailability of the compound, determining how much of the compound reaches its target sites in the body .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can affect how tert-butyl 4-iodo-2,3-dihydro-1H-pyrrole-1-carboxylate interacts with its targets . .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 4-iodo-2,3-dihydro-1H-pyrrole-1-carboxylate involves the reaction of tert-butyl 2,3-dihydro-1H-pyrrole-1-carboxylate with iodine in the presence of a suitable oxidizing agent.", "Starting Materials": [ "tert-butyl 2,3-dihydro-1H-pyrrole-1-carboxylate", "iodine", "oxidizing agent" ], "Reaction": [ "To a solution of tert-butyl 2,3-dihydro-1H-pyrrole-1-carboxylate in a suitable solvent, add iodine and the oxidizing agent.", "Stir the reaction mixture at room temperature for a suitable time until the reaction is complete.", "Quench the reaction by adding a suitable quenching agent.", "Extract the product with a suitable organic solvent.", "Purify the product by column chromatography or recrystallization." ] } | |
CAS RN |
1196146-93-6 |
Product Name |
tert-butyl 4-iodo-2,3-dihydro-1H-pyrrole-1-carboxylate |
Molecular Formula |
C9H14INO2 |
Molecular Weight |
295.1 |
Purity |
95 |
Origin of Product |
United States |
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